Cas no 1236861-67-8 (2-(Azetidin-3-yl)-6-methylpyridine)
2-(Azetidin-3-yl)-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(azetidin-3-yl)-6-methylpyridine
- GS0615
- MFCD17480857
- SCHEMBL1742160
- SY267599
- EN300-1852010
- 1236861-67-8
- AKOS006378558
- 2-(3-Azetidinyl)-6-methylpyridine
- SB51538
- CS-0443035
- DB-098078
- 2-(Azetidin-3-yl)-6-methylpyridine
-
- MDL: MFCD17480857
- Inchi: 1S/C9H12N2/c1-7-3-2-4-9(11-7)8-5-10-6-8/h2-4,8,10H,5-6H2,1H3
- InChI Key: PACYHFRPQWVHHX-UHFFFAOYSA-N
- SMILES: N1([H])C([H])([H])C([H])(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=N2)C1([H])[H]
Computed Properties
- Exact Mass: 148.100048g/mol
- Monoisotopic Mass: 148.100048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9
- Molecular Weight: 148.2g/mol
- XLogP3: 0.7
2-(Azetidin-3-yl)-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284696-1g |
2-(Azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 95% | 1g |
$428 | 2023-03-07 | |
| eNovation Chemicals LLC | Y1052281-1g |
2-(3-Azetidinyl)-6-methylpyridine |
1236861-67-8 | 95% | 1g |
$1045 | 2024-07-19 | |
| Alichem | A029204002-1g |
2-(Azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 95% | 1g |
$438.00 | 2023-09-03 | |
| Chemenu | CM284696-1g |
2-(Azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 95% | 1g |
$389 | 2021-08-18 | |
| Enamine | EN300-1852010-0.05g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 0.05g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1852010-0.1g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 0.1g |
$1119.0 | 2023-09-19 | ||
| Enamine | EN300-1852010-0.25g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 0.25g |
$1170.0 | 2023-09-19 | ||
| Enamine | EN300-1852010-0.5g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 0.5g |
$1221.0 | 2023-09-19 | ||
| Enamine | EN300-1852010-1.0g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1852010-2.5g |
2-(azetidin-3-yl)-6-methylpyridine |
1236861-67-8 | 2.5g |
$2492.0 | 2023-09-19 |
2-(Azetidin-3-yl)-6-methylpyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-(Azetidin-3-yl)-6-methylpyridine
Introduction to 2-(Azetidin-3-yl)-6-methylpyridine (CAS No: 1236861-67-8)
2-(Azetidin-3-yl)-6-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No) 1236861-67-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is functionalized with an azetidine moiety at the 2-position and a methyl group at the 6-position. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The azetidin-3-yl substituent in 2-(Azetidin-3-yl)-6-methylpyridine introduces a five-membered saturated nitrogen-containing ring, which is known to enhance the biological activity of small molecules. Azetidine derivatives have been widely studied for their potential applications in the treatment of various diseases, including infectious diseases and cancer. The presence of this moiety in 2-(Azetidin-3-yl)-6-methylpyridine suggests that it may exhibit unique pharmacological properties, making it an attractive scaffold for medicinal chemists.
The methylpyridine backbone provides additional versatility to the molecule, allowing for further chemical modifications and functionalization. Pyridine derivatives are well-documented for their role in pharmaceuticals, with numerous drugs on the market containing pyridine moieties. The combination of an azetidine ring and a methylpyridine core in 2-(Azetidin-3-yl)-6-methylpyridine positions it as a potential lead compound for the development of new therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of small molecules with greater accuracy. These tools have been instrumental in identifying promising candidates like 2-(Azetidin-3-yl)-6-methylpyridine for further experimental validation. Studies have shown that the azetidin-3-yl group can interact with biological targets in unique ways, potentially leading to the development of novel drugs with improved efficacy and reduced side effects.
In vitro studies have demonstrated that 2-(Azetidin-3-yl)-6-methylpyridine exhibits interesting pharmacological properties. For instance, preliminary experiments suggest that it may possess antimicrobial activity against certain resistant strains of bacteria. This is particularly relevant in light of the growing concern over antibiotic resistance worldwide. The ability of 2-(Azetidin-3-yl)-6-methylpyridine to interact with bacterial enzymes or cell wall components could provide a new avenue for combating infections.
Furthermore, research has indicated that 2-(Azetidin-3-yl)-6-methylpyridine may have potential applications in cancer therapy. The nitrogen-containing heterocycles present in this compound have been shown to interfere with key cellular processes involved in tumor growth and progression. By targeting specific enzymes or signaling pathways, 2-(Azetidin-3-yl)-6-methylpyridine could potentially inhibit cancer cell proliferation and induce apoptosis. These findings highlight the compound's promise as a candidate for further development into an anticancer drug.
The synthesis of 2-(Azetidin-3-yl)-6-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.
The pharmacokinetic properties of 2-(Azetidin-3-yl)-6-methylpyridine are also an important consideration in its development as a therapeutic agent. Studies on its absorption, distribution, metabolism, and excretion (ADME) profiles will provide valuable insights into its potential clinical utility. Understanding these properties early in the drug discovery process can help identify potential liabilities and guide further optimization efforts.
As research continues to uncover new applications for 2-(Azetidin-3-yl)-6-methylpyridine, collaborations between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical reality. The integration of interdisciplinary approaches, combining expertise from chemistry, biology, and pharmacology, will be crucial in advancing this compound towards therapeutic use.
The future prospects for 2-(Azetidin-3-yl)-6-methylpyridine appear promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As our understanding of disease mechanisms evolves, compounds like 2-(Azetidin-3-yli}-methylpyridine) will play an increasingly important role in developing innovative treatments for various medical conditions.
1236861-67-8 (2-(Azetidin-3-yl)-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)